Cas no 1549916-08-6 (methyl 3-(difluoromethyl)-1,2,4triazolo4,3-apyridine-6-carboxylate)

• Product Name: methyl 3-(difluoromethyl)-1,2,4triazolo4,3-apyridine-6-carboxylate
• CAS No: 1549916-08-6
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• MDL: MFCD24087743
• CID: 4605493
• PubChem ID: 81343114
• Update Time: 2025-05-22

methyl 3-(difluoromethyl)-1,2,4triazolo4,3-apyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(DIFLUOROMETHYL)-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-6-CARBOXYLATE
• methyl 3-(difluoromethyl)-1,2,4triazolo4,3-apyridine-6-carboxylate

• MDL： MFCD24087743
• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)5-2-3-6-12-13-8(7(10)11)14(6)4-5/h2-4,7H,1H3
• InChI Key： ZKBVKHMXSCBUSP-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)F)N1C=C(C(OC)=O)C=C2

Additional information on methyl 3-(difluoromethyl)-1,2,4triazolo4,3-apyridine-6-carboxylate

Methyl 3-(difluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-6-carboxylate: A Comprehensive Overview

The compound with CAS No. 1549916-08-6, known as methyl 3-(difluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-6-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The difluoromethyl group attached to the triazolo[4,3-a]pyridine ring introduces interesting electronic properties, making it a subject of interest for researchers exploring novel materials and chemical reactions.

The synthesis of methyl 3-(difluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-6-carboxylate involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have employed advanced catalytic systems and green chemistry principles to streamline the production process. The incorporation of the difluoromethyl group is particularly challenging due to its reactivity under certain conditions, but innovative techniques have been developed to overcome these hurdles.

The structural integrity of this compound is further highlighted by its triazolo[4,3-a]pyridine core. This heterocyclic framework is known for its stability and versatility in chemical transformations. The carboxylate group at the 6-position of the ring plays a crucial role in determining the compound's reactivity and solubility properties. Recent research has explored the use of this compound as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile building block has opened new avenues in materials science.

In terms of applications, methyl 3-(difluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-6-carboxylate has shown promise in the field of catalysis. Its unique electronic configuration allows it to act as an efficient ligand in transition metal complexes. Recent studies have demonstrated its effectiveness in accelerating key industrial reactions, such as olefin polymerization and hydrogenation processes. The presence of the difluoromethyl group enhances the ligand's ability to stabilize metal centers, making it a valuable tool in catalytic research.

Moreover, this compound has attracted attention in the pharmaceutical industry due to its potential as a drug delivery agent. The triazolo[4,3-a]pyridine core exhibits favorable pharmacokinetic properties, making it an ideal candidate for drug design. Researchers have explored its use in developing targeted drug delivery systems that improve bioavailability and reduce side effects. The integration of the carboxylate group further enhances its compatibility with biological systems.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure of methyl 3-(difluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-6-carboxylate. High-resolution quantum mechanical calculations have revealed its frontier molecular orbitals and reactivity patterns at an unprecedented level of detail. These findings have been instrumental in guiding experimental efforts toward optimizing its synthesis and applications.

In conclusion, methyl 3-(difluoromethyl)-1,2,4-triazolo[4,a]pyridine-6-carboxylate stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions in chemistry and materials science.